Cas no 1804515-66-9 (Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate)

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both difluoromethyl and fluoro substituents, enhances reactivity and bioavailability, making it a valuable intermediate in the development of bioactive compounds. The ester functionality at the 3-position allows for further derivatization, facilitating diverse chemical modifications. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its unique substitution pattern contributes to selective reactivity, enabling precise molecular transformations in complex synthetic pathways. Researchers favor this intermediate for its versatility in constructing fluorinated heterocycles, which are increasingly important in drug discovery and crop protection chemistry.

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate structure

1804515-66-9 structure

Product Name:Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate

CAS No:1804515-66-9

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

CID:4810777

Update Time:2025-05-19

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate
- Inchi： 1S/C9H9F3N2O2/c1-16-7(15)3-5-4(8(11)12)2-6(10)14-9(5)13/h2,8H,3H2,1H3,(H2,13,14)
- InChI Key： JRSQKBKOEXZZLI-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N=C(C=1CC(=O)OC)N)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 1.3
Topological Polar Surface Area: 65.2

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067355-1g	Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate	1804515-66-9	97%	1g	$1,549.60	2022-04-02

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Additional information on Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1804515-66-9): A Comprehensive Overview

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1804515-66-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an acetate ester group, enhances its reactivity, making it a valuable building block in drug discovery and material science.

The growing interest in fluorinated pyridine derivatives stems from their remarkable biological activities and stability. Researchers are particularly drawn to Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate due to its potential applications in developing antiviral agents and herbicides. Recent studies highlight its role in modulating enzyme activity, which aligns with the current trend of targeting specific biochemical pathways for therapeutic interventions. This compound's lipophilicity and metabolic stability further contribute to its appeal in medicinal chemistry.

In the context of green chemistry, Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate exemplifies the shift toward sustainable synthesis methods. The incorporation of fluorine atoms often improves the efficacy of active ingredients while reducing environmental persistence. This aligns with the increasing demand for eco-friendly agrochemicals and biodegradable pharmaceuticals, a hot topic in both academic and industrial circles. Companies are actively exploring this compound's potential to replace less sustainable alternatives in crop protection formulations.

The synthetic versatility of Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate makes it a focal point in structure-activity relationship (SAR) studies. Chemists frequently modify its amino and ester functionalities to create novel analogs with enhanced properties. This approach has gained traction in the search for next-generation antimicrobials, addressing the global challenge of antibiotic resistance. The compound's ability to serve as a hydrogen bond donor and acceptor further expands its utility in molecular design.

From a commercial perspective, the market for fluorinated heterocycles like Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate is experiencing steady growth. Pharmaceutical companies are investing heavily in fluorine-containing drug candidates, driven by the success of fluorinated therapeutics in treating various diseases. Similarly, the agrochemical sector values this compound for developing selective herbicides with improved safety profiles. These trends underscore the compound's economic significance and long-term viability.

Analytical characterization of Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in high-throughput screening have also facilitated the rapid evaluation of this compound's biological activities, accelerating its adoption in drug discovery pipelines.

Looking ahead, Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-acetate is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture. Its unique chemical properties align with the industry's focus on precision medicine and sustainable crop solutions. As research continues to unveil new applications for this compound, its importance in scientific and industrial contexts is expected to grow substantially.